Cas no 1705712-60-2 (4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide)

• Product Name: 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide
• CAS No: 1705712-60-2
• MF: C₁₄H₁₈N₄O₂S
• MW: 306.383321285248
• CID: 5909133
• PubChem ID: 90622318
• Update Time: 2025-05-25

4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide
• F6448-1363
• 1705712-60-2
• 4-methyl-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,3-thiazole-5-carboxamide
• 4-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,3-thiazole-5-carboxamide
• AKOS025095765

• Inchi： 1S/C14H18N4O2S/c1-10-13(21-9-15-10)14(19)17-12-6-16-18(8-12)7-11-2-4-20-5-3-11/h6,8-9,11H,2-5,7H2,1H3,(H,17,19)
• InChI Key： MWFBUQGMHMGKGD-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(NC1C=NN(C=1)CC1CCOCC1)=O

Computed Properties

• Exact Mass: 306.11504700g/mol
• Monoisotopic Mass: 306.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide

Comprehensive Overview of 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide (CAS No. 1705712-60-2)

The compound 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide (CAS No. 1705712-60-2) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This thiazole-carboxamide derivative combines a tetrahydro-2H-pyran moiety with a pyrazole ring, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a modulator of specific biological pathways, making it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds like 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide has surged, driven by advancements in medicinal chemistry and targeted therapy. Its CAS No. 1705712-60-2 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. The compound's molecular weight, solubility, and bioavailability are key parameters often queried by scientists, highlighting its potential for optimization in drug development pipelines.

One of the most discussed topics in relation to this compound is its potential application in kinase inhibition. Kinases are critical enzymes involved in cellular signaling, and their dysregulation is associated with various diseases. The thiazole and pyrazole components of 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide are known to interact with kinase active sites, making it a subject of interest for cancer research and inflammatory disorders. This aligns with the growing trend of precision medicine, where tailored therapies are designed based on molecular targets.

Another area of exploration for CAS No. 1705712-60-2 is its synthetic accessibility and structure-activity relationship (SAR). Chemists are keen to understand how modifications to the tetrahydro-2H-pyran or pyrazole groups affect its biological activity. Such studies are crucial for optimizing drug-like properties and reducing off-target effects. The compound's logP and hydrogen bonding capacity are also frequently analyzed to predict its pharmacokinetic profile.

From an industrial perspective, 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide is often discussed in the context of intellectual property and patent landscapes. Its unique structure has led to multiple filings, particularly in the realm of small-molecule therapeutics. Companies and academic institutions are actively investigating its derivatives, aiming to capitalize on its therapeutic potential while navigating the competitive landscape of drug discovery.

Environmental and safety profiles of CAS No. 1705712-60-2 are also critical considerations. While not classified as hazardous, its ecotoxicity and biodegradability are evaluated to ensure compliance with green chemistry principles. This reflects the broader shift toward sustainable pharmaceutical manufacturing, where minimizing environmental impact is a priority.

In summary, 4-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-5-carboxamide (CAS No. 1705712-60-2) represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications, from kinase inhibition to drug design, make it a standout candidate in modern research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of biologically active molecules.